N-(3,4-dimethoxybenzyl)-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide
CAS No.:
Cat. No.: VC9702992
Molecular Formula: C22H23N3O5
Molecular Weight: 409.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H23N3O5 |
|---|---|
| Molecular Weight | 409.4 g/mol |
| IUPAC Name | N-[(3,4-dimethoxyphenyl)methyl]-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide |
| Standard InChI | InChI=1S/C22H23N3O5/c1-28-17-7-5-16(6-8-17)18-9-11-22(27)25(24-18)14-21(26)23-13-15-4-10-19(29-2)20(12-15)30-3/h4-12H,13-14H2,1-3H3,(H,23,26) |
| Standard InChI Key | AKVDGVQIVYQDFT-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC(=C(C=C3)OC)OC |
| Canonical SMILES | COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC(=C(C=C3)OC)OC |
Introduction
N-(3,4-Dimethoxybenzyl)-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide is a complex organic compound that belongs to the class of acetamides. It features a benzyl group attached to an acetamide moiety, which is further linked to a pyridazinone ring system. The presence of methoxy groups on both the benzyl and pyridazinone parts suggests potential biological activity due to the electron-donating properties of these groups.
Biological Activity and Potential Applications
While specific biological activity data for N-(3,4-Dimethoxybenzyl)-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide is not detailed in the available literature, compounds with similar structures often exhibit potential as therapeutic agents. For instance, pyridazinone derivatives have been studied for their anti-inflammatory, antimicrobial, and anticancer properties .
| Potential Biological Activity | Possible Applications |
|---|---|
| Anti-inflammatory | Treatment of inflammatory diseases |
| Antimicrobial | Infection control and prevention |
| Anticancer | Cancer therapy and research |
Research Findings and Future Directions
Given the lack of specific research findings on this compound, future studies should focus on its synthesis, characterization, and biological evaluation. Techniques such as molecular docking and in vitro assays could provide insights into its potential therapeutic applications.
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